Cas no 93326-79-5 (3-(1H-1,3-benzodiazol-2-yl)-7-methoxy-2H-chromen-2-one)

• Product Name: 3-(1H-1,3-benzodiazol-2-yl)-7-methoxy-2H-chromen-2-one
• CAS No: 93326-79-5
• MF: C₁₇H₁₂N₂O₃
• MW: 292.2887840271
• CID: 5534043
• Update Time: 2025-06-08

3-(1H-1,3-benzodiazol-2-yl)-7-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3-(1H-benzimidazol-2-yl)-7-methoxy-
• 3-(1H-1,3-benzodiazol-2-yl)-7-methoxy-2H-chromen-2-one

• Inchi： 1S/C17H12N2O3/c1-21-11-7-6-10-8-12(17(20)22-15(10)9-11)16-18-13-4-2-3-5-14(13)19-16/h2-9H,1H3,(H,18,19)
• InChI Key： DGODYPHRXVMJGU-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(OC)=CC=C2C=C1C1NC2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-(1H-1,3-benzodiazol-2-yl)-7-methoxy-2H-chromen-2-one

Comprehensive Overview of 3-(1H-1,3-benzodiazol-2-yl)-7-methoxy-2H-chromen-2-one (CAS No. 93326-79-5)

3-(1H-1,3-benzodiazol-2-yl)-7-methoxy-2H-chromen-2-one, with the CAS number 93326-79-5, is a structurally unique organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule combines a benzodiazole moiety with a methoxy-substituted coumarin framework, resulting in a hybrid structure with potential applications in fluorescence labeling, medicinal chemistry, and optoelectronic materials. The compound's distinct chromophore system makes it particularly interesting for researchers investigating novel photophysical properties and bioactive molecules.

Recent studies have highlighted the growing interest in heterocyclic compounds like 3-(1H-1,3-benzodiazol-2-yl)-7-methoxy-2H-chromen-2-one due to their versatile applications. In pharmaceutical research, scientists are exploring its potential as a fluorescence probe for biological imaging, leveraging its high quantum yield and excellent photostability. The compound's extended π-conjugation system also makes it a candidate for organic light-emitting diodes (OLEDs), aligning with the current industry focus on sustainable materials for display technologies.

The synthesis of CAS 93326-79-5 typically involves the condensation of 2-aminobenzimidazole derivatives with 7-methoxycoumarin-3-carbaldehyde, followed by purification through column chromatography. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields of this benzodiazole-coumarin hybrid, as minor variations can significantly impact the compound's optical properties and crystalline structure. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are crucial for characterizing the purity and structural integrity of the final product.

In the context of current scientific trends, 3-(1H-1,3-benzodiazol-2-yl)-7-methoxy-2H-chromen-2-one has been investigated for its potential in molecular sensing applications. Its ability to exhibit solvatochromic behavior (color changes in different solvents) makes it valuable for developing environmental sensors and bioimaging agents. Furthermore, the compound's low cytotoxicity profile has sparked interest in its use for live-cell imaging studies, addressing the growing demand for safer fluorescent markers in biomedical research.

The thermal stability and electrochemical properties of 93326-79-5 have also been subjects of recent investigations. Materials scientists are particularly interested in how the methoxy group and benzodiazole unit influence the compound's charge transport characteristics, which could lead to applications in organic electronics. These studies often compare the performance of this compound with similar coumarin derivatives to establish structure-property relationships that guide the design of new functional materials.

From a commercial perspective, the availability of CAS 93326-79-5 remains limited to specialized chemical suppliers, reflecting its status as a research-grade compound rather than a bulk commodity. The current market price reflects the complexity of its synthesis and purification processes. Researchers frequently search for information about synthetic protocols, spectral data, and safety handling of this material, indicating strong academic and industrial interest in its potential applications.

Future research directions for 3-(1H-1,3-benzodiazol-2-yl)-7-methoxy-2H-chromen-2-one may focus on developing derivatization strategies to enhance its solubility and targeting specificity for biological applications. There is also growing interest in exploring its potential as a photosensitizer in photodynamic therapy, given the compound's ability to generate reactive oxygen species upon light irradiation. These potential applications align well with current trends in precision medicine and non-invasive therapies.

In conclusion, 3-(1H-1,3-benzodiazol-2-yl)-7-methoxy-2H-chromen-2-one (93326-79-5) represents an intriguing example of how molecular hybridization can yield compounds with valuable properties spanning multiple scientific disciplines. Its unique combination of photophysical characteristics, chemical stability, and biological compatibility ensures continued research interest across chemistry, materials science, and biomedical fields. As synthetic methodologies advance and application studies progress, this compound may find broader utility in both academic and industrial settings.